Cas no 54778-22-2 (2-chloro-1-phenyl-1H-indole-3-carboxylic acid)
54778-22-2 structure
Product Name:2-chloro-1-phenyl-1H-indole-3-carboxylic acid
CAS No:54778-22-2
MF:C15H10ClNO2
MW:271.698402881622
CID:942820
PubChem ID:99524
Update Time:2025-04-19
2-chloro-1-phenyl-1H-indole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-phenyl-1H-indole-3-carboxylic acid
- 2-chloro-1-phenylindole-3-carboxylic acid
- 1H-Indole-3-carboxylic acid, 2-chloro-1-phenyl-
- 1-Phenyl-2-chloroindole-3-carboxylic acid
- 2-Chlor-1-phenylindol-3-carbonsaeure
- 2-chloro-1-phenyl-indole-3-carboxylic acid
- AC1L40YG
- AC1Q5UN8
- BRN 0481979
- CTK1H0414
- NSC234528
- SureCN1144414
- DTXSID70203248
- NSC 234528
- DA-26684
- NSC-234528
- CHEMBL3277792
- 54778-22-2
- SCHEMBL1144414
- FWZUBSMPPRSUSD-UHFFFAOYSA-N
- AKOS004909168
-
- MDL: MFCD01719051
- Inchi: 1S/C15H10ClNO2/c16-14-13(15(18)19)11-8-4-5-9-12(11)17(14)10-6-2-1-3-7-10/h1-9H,(H,18,19)
- InChI Key: FWZUBSMPPRSUSD-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C2C=CC=CC=2N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 271.0401
- Monoisotopic Mass: 271.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 371.2°C at 760 mmHg
- Flash Point: 178.3°C
- Refractive Index: 1.651
- PSA: 42.23
- LogP: 3.98210
2-chloro-1-phenyl-1H-indole-3-carboxylic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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